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Compound of Interest

Compound Name: Nitrogen-13

Cat. No.: B1220869 Get Quote

This technical guide provides a comprehensive overview of the pivotal discovery of Nitrogen-
13, tracing its origins from the initial synthesis of artificial radioisotopes to its modern production

for applications in biomedical research. The content is tailored for researchers, scientists, and

drug development professionals, offering detailed experimental protocols, quantitative data,

and logical workflows.

The Dawn of Artificial Radioactivity: The Joliot-Curie
Experiment
The journey to discovering Nitrogen-13 began with the landmark discovery of artificial

radioactivity in January 1934 by French scientists Irène and Frédéric Joliot-Curie.[1] This

monumental achievement, which earned them the Nobel Prize in Chemistry in 1935,

demonstrated for the first time that radioactive isotopes could be created in the laboratory.[2][3]

[4]

Their initial experiment involved bombarding a thin sheet of aluminum with alpha particles

emitted from a polonium source. They observed that after the alpha particle bombardment

ceased, the aluminum foil continued to emit positrons, with the emission rate decreasing

exponentially over time.[5] They correctly concluded that they had created a new, radioactive

isotope of phosphorus (Phosphorus-30) from the stable aluminum.[1] This discovery opened a

new frontier in nuclear science, proving that new radioactive elements not found in nature could

be synthesized.
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The First Synthesis of Nitrogen-13
Building on their discovery, the Joliot-Curies were the first to produce Nitrogen-13.[6] They

achieved this by bombarding boron nitride with alpha particles.[6][7] This reaction produced

Nitrogen-13 and a neutron. The newly formed Nitrogen-13 was then identified by its

characteristic radioactive decay. This early work laid the foundation for the production and

study of a wide range of artificial radioisotopes.

Modern Production of Nitrogen-13
While historically significant, the initial production method for Nitrogen-13 has been

superseded by more efficient techniques. Today, Nitrogen-13 is most commonly produced for

medical applications, particularly Positron Emission Tomography (PET), using a medical

cyclotron.[8][9][10] The standard method involves the proton bombardment of an oxygen-16

target, typically in the form of pure water (H₂¹⁶O), via the ¹⁶O(p,α)¹³N nuclear reaction.[6][11]

[12][13]

This reaction is endothermic, requiring the bombarding protons to have a threshold energy

greater than 5.66 MeV to induce the nuclear reaction.[8] In practice, medical cyclotrons

accelerate protons to energies between 10 and 18 MeV to ensure efficient production.[7][11]

Due to its very short half-life of just under 10 minutes, Nitrogen-13 must be produced on-site,

immediately before its intended use.[8][9][11]

Quantitative Data Summary
The key physical and nuclear properties of Nitrogen-13 are summarized in the table below for

easy reference and comparison.
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Property Value Citations

Symbol ¹³N [8]

Half-life (t½) 9.965 minutes [8][11][14]

Decay Mode
Positron Emission (β⁺)

(~99.8%)
[11]

Decay Product Carbon-13 (¹³C) (Stable) [11]

Q-value for Decay 2.220 MeV [11]

Max. Positron Energy 1.198 MeV [11]

Mean Positron Energy 492 keV [12]

Primary Production Reaction ¹⁶O(p,α)¹³N [8][11][12]

Proton Energy Threshold 5.66 MeV [8]

Typical Production Energy 11 - 18 MeV [11]

Experimental Protocols
Protocol 1: Discovery of Artificial Radioactivity (Joliot-
Curie, 1934)

Objective: To induce radioactivity in a stable element.

Materials:

Alpha Particle Source: A highly active preparation of Polonium.[5]

Target: Thin aluminum foil (Aluminum-27).[1]

Detector: A counter capable of detecting positron emissions.

Methodology:

The polonium alpha source was placed in close proximity to the aluminum foil target.
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The aluminum was irradiated with alpha particles for a period of several minutes.

The alpha particle source was then removed.

The aluminum foil was quickly placed near the detector.

Positron emissions from the aluminum foil were measured as a function of time.

Observation: The detector registered positron counts that decreased exponentially with a

characteristic half-life, confirming the production of a new radioactive substance

(Phosphorus-30).[5]

Protocol 2: Modern Cyclotron Production of
[¹³N]Ammonia

Objective: To produce Nitrogen-13 in the form of ammonia ([¹³N]NH₃) for PET imaging.

Apparatus:

Medical Cyclotron (capable of accelerating protons to >11 MeV).[7]

Liquid Target System: A target chamber, typically made of niobium or titanium, designed to

hold water.[6][7]

Automated Synthesis Module.

Materials:

Target Material: Purified, natural abundance water (H₂¹⁶O).[8]

Scavenger (optional but common): A dilute solution of ethanol (~5 mM) in the target water.

[7][8][10]

Purification System: An in-line anion-exchange purification cartridge.[7][15]

Methodology:

The liquid target chamber is filled with the water or water/ethanol solution.[7]
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A proton beam, typically accelerated to 11-18 MeV, is directed onto the target.[11]

The proton bombardment induces the ¹⁶O(p,α)¹³N nuclear reaction, producing Nitrogen-
13 atoms within the water.[8]

The presence of ethanol in the target solution acts as a radical scavenger, promoting the

in-target formation of [¹³N]ammonia and inhibiting the formation of undesired nitrogen

oxides ([¹³N]NO₃⁻ and [¹³N]NO₂⁻).[7][10]

Following a bombardment time of 8-20 minutes, the target solution containing

[¹³N]ammonia is transferred from the cyclotron to a shielded "hot cell".[6][13]

The solution is passed through a purification cartridge to remove any contaminants.[7][15]

The final product, a sterile and isotonic solution of [¹³N]ammonia, is collected for quality

control and subsequent administration.[6]
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Joliot-Curie Artificial Radioactivity Workflow
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Caption: Workflow of the Joliot-Curie experiment discovering artificial radioactivity.
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Modern Cyclotron Production of [¹³N]Ammonia
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Caption: Experimental workflow for modern production of [¹³N]Ammonia via a cyclotron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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